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Compound of Interest

Compound Name:
(4-(4-

Chlorophenoxy)phenyl)methanol

CAS No.: 93497-08-6

Cat. No.: B1356539

Get Quote

CAS Number: 93497-08-6 Synonyms: 4-(4-Chlorophenoxy)benzyl alcohol; [4-(4-

chlorophenoxy)phenyl]methanol Formula: C₁₃H₁₁ClO₂ Molecular Weight: 234.68 g/mol Physical

State: Solid (Crystalline powder)[1]

Part 1: Executive Safety Summary & Risk
Assessment
Hazard Classification (GHS/CLP): While specific toxicological data for this exact CAS is limited,

structural analogs (e.g., 4-chlorobenzyl alcohol, 4-phenoxyphenylmethanol) indicate a baseline

hazard profile of WARNING.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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H413: May cause long-lasting harmful effects to aquatic life (inferred from chlorinated

diphenyl ether structure).[1]

Critical Risk Drivers:

Dust Generation: As a solid powder, the primary exposure route is inhalation of dust during

weighing and transfer.[1]

Solvent Synergy: Once dissolved in organic solvents (DCM, DMSO, Methanol), the

compound's skin permeation rate increases significantly.[1]

Oxidative Instability: Benzyl alcohols are prone to autoxidation to aldehydes/acids upon

prolonged air exposure, potentially altering chemical purity and safety profiles.[1]

Part 2: Personal Protective Equipment (PPE) Matrix
Core Directive: Do not rely on "standard lab PPE."[1] Select gear based on the task intensity.[1]
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PPE Category

Low

Intensity(Storage,
Closed Transfer)

High

Intensity(Weighing,
Open Handling,
Synthesis)

Rationale / Technical

Specification

Respiratory

Not required if

containers are sealed.

[1]

N95 / P2 Respirator or

Fume Hood

Mandatory: Use a

certified chemical

fume hood.[1] If

working outside a

hood (e.g., balance

enclosure), an N95 is

required to prevent

inhalation of fine

particulates.[1]

Hand Protection
Nitrile Gloves (Single

layer, 4 mil)

Double Gloving (Nitrile

over Nitrile or Nitrile

over Latex)

Permeation Defense:

Chlorinated aromatics

can degrade glove

integrity over time.[1]

Double gloving

provides a "sacrificial"

outer layer.[1] Change

outer gloves

immediately upon

splash.[1]

Eye Protection
Safety Glasses with

Side Shields

Chemical Splash

Goggles

Dust/Vapor Seal:

Goggles are required

during powder transfer

to prevent airborne

particles from

bypassing side shields

and irritating the

corneal mucosa.[1]

Body Protection Standard Lab Coat

(Cotton/Poly)

Tyvek® Sleeves or

Apron

Contamination

Control: Disposable

sleeves prevent

powder accumulation
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on lab coat cuffs, a

common source of

secondary exposure

outside the lab.[1]

Part 3: Operational Handling Protocol
Phase 1: Storage & Stability[3]

Condition: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon or Nitrogen).[1]

Mechanism: The benzylic carbon is susceptible to radical-induced oxidation.[1] Inert

storage prevents the formation of 4-(4-chlorophenoxy)benzaldehyde impurities.[1]

Container: Amber glass vial with a PTFE-lined cap to prevent photolytic degradation and

solvent leaching.[1]

Phase 2: Weighing & Transfer (The Critical Step)
Static Control: Use an anti-static gun or ionizer bar if the powder is fluffy/electrostatic.[1]

Containment: Perform all weighing inside a Chemical Fume Hood or a dedicated Powder

Weighing Station.[1]

Technique:

Tare the receiving vessel (flask) with its cap/septum.[1]

Transfer solid.[1][3][4][5]

Wipe the spatula with a Kimwipe soaked in DCM inside the hood before removing it.[1]

Seal the vessel immediately.

Phase 3: Reaction & Synthesis
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Solvent Selection: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and DMSO.[1]

Sparingly soluble in water.[1]

Incompatibility:

Strong Oxidizers: (e.g., KMnO₄, CrO₃) will vigorously oxidize the alcohol.[1]

Acid Chlorides/Anhydrides: Will react to form esters (potential exothermic release).[1]

Phase 4: Waste Management[1]
Classification:Halogenated Organic Waste.[1]

Disposal Protocol:

Do NOT mix with non-halogenated solvents (increases disposal cost and safety risk).[1]

Label waste container clearly: "Contains Chlorinated Aromatics - Toxic to Aquatic Life."

Solid waste (contaminated gloves/wipes) must be double-bagged and disposed of as

hazardous solid waste.[1]

Part 4: Visualization & Workflows
Workflow Diagram: Safe Handling Lifecycle
This diagram outlines the logical flow from storage to disposal, emphasizing critical control

points (CCPs).[1]
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Caption: Operational lifecycle for (4-(4-Chlorophenoxy)phenyl)methanol, highlighting

environmental controls at each stage.

Emergency Response Decision Tree
Immediate actions for spill or exposure scenarios.
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Seek Medical Aid
(Show SDS/CAS)
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Caption: Decision logic for immediate spill containment and first aid response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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